Cas no 2287345-09-7 ([3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine)

• Product Name: [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• CAS No: 2287345-09-7
• MF: C₁₂H₁₅FN₂O
• MW: 222.258706331253
• CID: 6214381
• PubChem ID: 137944008
• Update Time: 2025-06-13

[3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine Chemical and Physical Properties

Names and Identifiers

• [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• 2287345-09-7
• EN300-6760380
• [3-(5-fluoro-2-methoxyphenyl)bicyclo[1.1.1]pentan-1-yl]hydrazine

• Inchi： 1S/C12H15FN2O/c1-16-10-3-2-8(13)4-9(10)11-5-12(6-11,7-11)15-14/h2-4,15H,5-7,14H2,1H3
• InChI Key： JIHUEQHDONGMJE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C12CC(C1)(C2)NN)OC

Computed Properties

• Exact Mass: 222.11684127g/mol
• Monoisotopic Mass: 222.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.3Ų

Additional information on [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

Comprehensive Overview of [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine (CAS No. 2287345-09-7)

The compound [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine (CAS No. 2287345-09-7) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its distinctive bicyclo[1.1.1]pentane core, combined with a hydrazine functional group and a 5-fluoro-2-methoxyphenyl moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a bioisostere for aromatic rings, which could improve pharmacokinetic properties in drug design.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. The [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine structure aligns with this trend, as its rigid bicyclic scaffold offers enhanced metabolic stability and reduced conformational flexibility. These attributes are critical for optimizing drug-likeness and minimizing off-target effects, which are common challenges in modern pharmacology.

The 5-fluoro-2-methoxyphenyl substituent in this compound is particularly noteworthy due to its potential role in modulating enzyme inhibition and receptor binding affinity. Fluorine atoms are frequently incorporated into drug molecules to enhance lipophilicity and membrane permeability, while methoxy groups can influence electronic properties and hydrogen bonding interactions. These features make CAS No. 2287345-09-7 a valuable subject for studies on structure-activity relationships (SAR).

Another area of interest is the hydrazine functional group, which can serve as a versatile pharmacophore in medicinal chemistry. Hydrazine derivatives are known for their ability to form hydrogen bonds and participate in chelation, making them suitable for targeting a wide range of biological macromolecules. This versatility has led to increased research into [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine as a potential building block for anticancer agents, antidepressants, and antimicrobial compounds.

From a synthetic perspective, the preparation of CAS No. 2287345-09-7 involves sophisticated organic synthesis techniques, including cross-coupling reactions and cyclization strategies. The bicyclo[1.1.1]pentane core presents unique challenges due to its strained geometry, requiring careful optimization of reaction conditions. Recent publications have highlighted innovative approaches to accessing this scaffold, which could streamline the production of related compounds for high-throughput screening.

In the context of drug discovery, [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine exemplifies the growing emphasis on three-dimensional molecular architectures. Traditional flat, aromatic systems are increasingly being replaced by sp3-rich frameworks to improve solubility and reduce toxicity. This shift aligns with the broader pharmaceutical industry's focus on fragment-based drug design and computational chemistry tools to identify novel lead compounds.

Environmental and green chemistry considerations are also relevant to the development of CAS No. 2287345-09-7. Researchers are exploring sustainable synthetic routes that minimize waste and utilize catalytic processes. This aligns with global initiatives to reduce the environmental impact of pharmaceutical manufacturing, a topic of increasing importance to both regulators and consumers.

In summary, [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine represents a compelling case study in modern medicinal chemistry. Its unique structural features, combined with its potential applications in drug development, make it a molecule of significant interest to both academic and industrial researchers. As the field continues to evolve, compounds like this will play a pivotal role in addressing unmet medical needs through innovative molecular design.